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Compound of Interest

Compound Name:
2-(3-Bromophenyl)isothiazolidine

1,1-dioxide

Cat. No.: B1282008 Get Quote

An In-depth Technical Guide to 2-(3-bromophenyl)isothiazolidine 1,1-dioxide (CAS 71703-

15-6)

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of 2-(3-bromophenyl)isothiazolidine
1,1-dioxide, a molecule of interest in neurodegenerative disease research. This document

consolidates key data, experimental protocols, and mechanistic insights to support ongoing

research and development efforts.

Chemical Identity and Properties
2-(3-bromophenyl)isothiazolidine 1,1-dioxide is a synthetic compound that has been

investigated for its potential therapeutic effects. Its fundamental properties are summarized

below.
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Property Value

CAS Number 71703-15-6

Molecular Formula C₉H₁₀BrNO₂S

Molecular Weight 276.15 g/mol

IUPAC Name 2-(3-bromophenyl)isothiazolidine 1,1-dioxide

Canonical SMILES C1CS(=O)(=O)N1C2=CC=CC(=C2)Br

Physical Description Solid

Synthesis and Purification
The synthesis of 2-(3-bromophenyl)isothiazolidine 1,1-dioxide involves a multi-step process.

The following is a representative experimental protocol adapted from documented synthetic

routes.

Experimental Protocol: Synthesis
Materials:

3-Bromoaniline

3-Chloropropanesulfonyl chloride

Triethylamine

Dichloromethane (DCM)

Sodium hydroxide (NaOH)

Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

Step 1: Sulfonamide Formation: 3-Bromoaniline is reacted with 3-chloropropanesulfonyl

chloride in the presence of a base like triethylamine in an inert solvent such as
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dichloromethane. This reaction forms the intermediate N-(3-bromophenyl)-3-chloropropane-

1-sulfonamide.

Step 2: Intramolecular Cyclization: The intermediate from Step 1 is then treated with a base,

typically sodium hydroxide, to facilitate an intramolecular cyclization reaction. This step forms

the isothiazolidine 1,1-dioxide ring, yielding the final product, 2-(3-
bromophenyl)isothiazolidine 1,1-dioxide.

Step 3: Purification: The crude product is purified using standard techniques such as

recrystallization or column chromatography to obtain the pure compound.
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Synthesis Workflow

Start Materials:
3-Bromoaniline

3-Chloropropanesulfonyl chloride

Step 1: Sulfonamide Formation
Solvent: Dichloromethane

Base: Triethylamine

Intermediate:
N-(3-bromophenyl)-3-chloropropane-1-sulfonamide

Step 2: Intramolecular Cyclization
Base: Sodium Hydroxide

Crude Product:
2-(3-bromophenyl)isothiazolidine 1,1-dioxide

Step 3: Purification
(Column Chromatography)

Pure Compound

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-(3-bromophenyl)isothiazolidine 1,1-dioxide.
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Biological Activity and Mechanism of Action
Research has indicated that 2-(3-bromophenyl)isothiazolidine 1,1-dioxide may act as a

modulator of cellular stress responses, particularly those involving heat shock proteins. Its

mechanism is thought to be relevant to neurodegenerative diseases where protein misfolding

and aggregation are key pathological features.

Proposed Mechanism of Action
The compound is hypothesized to interact with the heat shock protein 90 (Hsp90) chaperone

machinery. Hsp90 is a crucial protein involved in the folding, stability, and degradation of a wide

range of "client" proteins. In many neurodegenerative diseases, such as Alzheimer's disease,

the accumulation of misfolded proteins like amyloid-beta (Aβ) and tau is a central event.

By modulating Hsp90 activity, 2-(3-bromophenyl)isothiazolidine 1,1-dioxide may promote

the degradation of these aggregation-prone proteins. This action is thought to involve the

activation of Heat Shock Factor 1 (HSF1), a master transcriptional regulator of the heat shock

response, leading to the increased expression of cytoprotective chaperones like Hsp70.
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Proposed Signaling Pathway
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Western Blot Workflow for Hsp70 Induction

Cell Treatment with Compound

Cell Lysis and
Protein Extraction

Protein Quantification (BCA)

SDS-PAGE

Protein Transfer to PVDF

Immunoblotting:
1. Primary Ab (anti-Hsp70)

2. Secondary Ab (HRP)
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Band Intensity Quantification

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1282008?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [2-(3-bromophenyl)isothiazolidine 1,1-dioxide CAS
number 71703-15-6]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282008#2-3-bromophenyl-isothiazolidine-1-1-
dioxide-cas-number-71703-15-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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